3-Bromo-N,N,4-trimethylaniline

• IUPAC Name: 3-bromo-N,N,4-trimethylaniline
• InChI: InChI=1S/C9H12BrN/c1-7-4-5-8(11(2)3)6-9(7)10/h4-6H,1-3H3
• InChI Key: RNEQCYGENLFWKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N(C)C)Br
• Molecular Formula: C9H12BrN
• Molecular Weight: 214.10 g/mol
• CAS RN: 53104-16-8

Description

3-Bromo-N,N,4-trimethylaniline is a chemical compound with the molecular formula C9H12BrN and a molecular weight of 214.1. It is typically a liquid at room temperature.

Molecular Structure Analysis

The molecular structure of this compound consists of a bromine atom (Br) attached to a benzene ring, which also has three methyl groups (CH3) and an amine group (NH2) attached.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a melting point of 31-32°C. The compound has a density of 1.313 g/mL at 25°C.

Scientific Research Applications

Synthesis and Material Science

Facile Synthesis and High-Spin Cationic States

• A study detailed the synthesis of dimer and trimer forms of all-para-brominated poly(N-phenyl-m-aniline)s, achieved through a one-pot procedure. These compounds exhibit U-shaped structures conducive to helical structures and are characterized by their redox properties, suggesting their utility in electronic materials and spintronic devices (Ito et al., 2002).

Enantioselective Synthesis of 3,4-Dihydroisocoumarin

• The amino-thiocarbamate catalyzed enantioselective bromocyclization of styrene-type carboxylic acids was developed to yield 3-bromo-3,4-dihydroisocoumarins. These compounds serve as versatile building blocks for synthesizing various dihydroisocoumarin derivatives, indicating their potential in medicinal chemistry and drug discovery (Chen et al., 2012).

Bioconjugation and Biomolecular Chemistry

Organoplatinum Bioconjugate Synthesis

• A platinum trimethyl complex was synthesized and coupled to biomolecules like amino acids, exemplified by its coupling to L-phenylalanine-tert-butylester. This study showcases the application of bromo-derivatives in bioconjugate chemistry, potentially for drug delivery systems and targeting (Kuchta et al., 2007).

Functionalized Magnetite Nanoparticles

• The study described the coating of magnetite nanoparticles with a temperature-responsive polymer, initiated by various bromine alkyl halides. This innovation has implications for biomedical applications, including targeted drug delivery and magnetic resonance imaging (MRI) contrast agents (Frimpong and Hilt, 2008).

Chemical Reactivity and Mechanistic Studies

Electrochemical Oxidation Studies

• Research on the electrochemical oxidation of bromoanilines in acetonitrile solution provided insights into the Bacon–Adams mechanism. Such studies are crucial for understanding the reactivity of bromo-substituted compounds in electrochemical settings, which can be applied in the development of organic electronic devices (Kádár et al., 2001).

Halogen Bonding in Supramolecular Assembly

• The formation of bromo-substituted macrocycles through halogen bonding offers a novel approach to designing supramolecular structures. These findings have implications for the development of molecular sensors and materials chemistry (Mocilac and Gallagher, 2014).

Safety and Hazards

3-Bromo-N,N,4-trimethylaniline is classified as a warning hazard. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled. Safety measures include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.